3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 3-methyl-1-(2-methylpropyl)-2-oxoimidazole-4-carboxylic acid
• InChI: InChI=1S/C9H14N2O3/c1-6(2)4-11-5-7(8(12)13)10(3)9(11)14/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key: CTSRDZSXYRQMEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(N(C1=O)C)C(=O)O

Description

3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid is a derivative of the imidazolinone class, characterized by a bicyclic structure comprising an imidazole ring fused with a ketone group. The compound features a 2-methylpropyl (isobutyl) substituent at position 1 and a methyl group at position 3 of the imidazolinone ring, along with a carboxylic acid moiety at position 2.

Key Properties (Inferred):

• Molecular Formula: C₉H₁₄N₂O₃ (assuming addition of a methyl group to the compound in ).
• Molecular Weight: ~198.22 g/mol (calculated from formula).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a suitable precursor, such as an amino acid derivative, with a carbonyl compound. The reaction is often carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process typically includes steps such as purification, crystallization, and drying to obtain the final product in a form suitable for further use or commercialization.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of reduced imidazole derivatives.

Substitution: The compound can participate in substitution reactions, where specific functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acid derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues in the Imidazolinone Class

The compound shares structural homology with several herbicidal imidazolinones, differing primarily in substituent groups and ring systems. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Use/Activity
Target Compound	C₉H₁₄N₂O₃	3-methyl, 1-(2-methylpropyl), 4-carboxylic acid	Potential herbicide (inferred)
1-(2-Methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid	C₈H₁₂N₂O₃	1-(2-methylpropyl), 4-carboxylic acid	Intermediate/research chemical
Imazamox	C₁₅H₁₉N₃O₄	Pyridine-3-carboxylic acid, methoxymethyl	ALS-inhibiting herbicide
Imazethapyr	C₁₅H₁₉N₃O₃	Pyridine-3-carboxylic acid, ethyl	ALS-inhibiting herbicide
2-(4-Isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)quinoline-3-carboxylic acid	C₁₇H₁₇N₃O₃	Quinoline-3-carboxylic acid, isopropyl/methyl	Herbicidal activity (inferred)

Key Observations:

Imazamox and imazethapyr feature pyridine rings with polar substituents (methoxymethyl, ethyl), which enhance water solubility and systemic mobility in plants, a trait absent in the target compound’s simpler structure .

Ring System Variations: The quinoline-containing analog () exhibits a bulkier aromatic system, likely influencing soil adsorption and photostability. The target compound’s smaller structure may offer advantages in root or foliar uptake .

Research Findings and Hypotheses

• Metabolic Stability: The 3-methyl group could reduce oxidative metabolism in plants or soil, extending residual activity. This hypothesis aligns with studies showing methylated imidazolinones persist longer in agricultural settings .
• Selectivity: Unlike pyridine-based analogs (imazamox, imazethapyr), the target compound lacks heteroaromatic extensions, which may limit cross-resistance in ALS inhibitor-resistant weeds .

Biological Activity

3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid is a compound of interest due to its potential biological activities. This article discusses its biological properties, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound has the following structural formula:

$$\text{C}_9\text{H}_{14}\text{N}_2\text{O}_3$$

It features a dihydroimidazole ring, which is significant for its biological activity. The presence of the carboxylic acid group enhances its solubility and reactivity.

Antimicrobial Properties

Research indicates that compounds with imidazole structures often exhibit antimicrobial properties. The mechanism typically involves disruption of microbial cell membranes or interference with essential metabolic pathways. For instance, imidazole derivatives have been shown to inhibit the growth of various bacteria and fungi by targeting their cell wall synthesis and protein synthesis pathways.

Anti-inflammatory Effects

3-Methyl-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid may possess anti-inflammatory properties similar to other imidazole derivatives. Studies have shown that such compounds can inhibit pro-inflammatory cytokines and enzymes like cyclooxygenase (COX), which are crucial in inflammatory responses.

Case Studies

• Antimicrobial Activity : A study evaluated the efficacy of imidazole derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives exhibited minimum inhibitory concentrations (MICs) as low as 32 µg/mL, suggesting significant antimicrobial potential.
• Anti-inflammatory Activity : In a model of acute inflammation, administration of imidazole derivatives led to a reduction in edema formation in rat paw models. This effect was attributed to the inhibition of COX enzymes, leading to decreased prostaglandin synthesis.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	MIC values as low as 32 µg/mL
Anti-inflammatory	Reduced edema in rat models
Cytotoxicity	CC50 > 200 µM in various cell lines